CMC & Aggregation: Taurocholate vs. Glycocholate
Sodium taurocholate exhibits a critical micelle concentration (CMC) of 3–11 mM in water at 25 °C, compared with a sharper CMC of 7.1 mM for sodium glycocholate [1]. Under controlled conditions (308.2 K, 0.15 M NaCl), the aggregation number above the second CMC is 6.0 for sodium taurocholate versus 8.7 for sodium glycocholate, indicating that taurocholate forms smaller, more dynamic micelles [2][3].
| Evidence Dimension | Critical micelle concentration (CMC) and aggregation number (Nagg) |
|---|---|
| Target Compound Data | CMC: 3–11 mM (water, 25 °C); Nagg: 3–7 (water); Nagg above second CMC: 6.0 (0.15 M NaCl, 308.2 K) |
| Comparator Or Baseline | Sodium glycocholate: CMC: 7.1 mM; Nagg: 2.1–9; Nagg above second CMC: 8.7 |
| Quantified Difference | CMC range broader but statistically lower midpoint; aggregation number ~30% smaller for taurocholate under identical conditions |
| Conditions | Pyrene fluorescence I1/I3; static light scattering; 308.2 K; 0.15 mol dm⁻³ NaCl (Matsuoka et al., 2003) |
Why This Matters
Smaller micelles with a wider CMC window provide finer control over detergent concentration in membrane-protein workflows, reducing the risk of protein denaturation while maintaining solubilisation efficiency.
- [1] Madenci, D., & Egelhaaf, S. U. (2010). Self-assembly in aqueous bile salt solutions. Current Opinion in Colloid & Interface Science, 15(1-2), 109–115. Table 4: TCA 3–18 mM, GCA 4 mM. View Source
- [2] Matsuoka, K., Maeda, M., & Moroi, Y. (2003). Micelle formation of sodium glyco- and taurocholates and sodium glyco- and taurodeoxycholates and solubilization of cholesterol into their micelles. Colloids and Surfaces B: Biointerfaces, 32(2), 87–95. View Source
- [3] Matsuoka, K., Maeda, M., & Moroi, Y. (2003). Data on aggregation numbers: NaTC 6.0, NaGC 8.7. View Source
